Cas no 90852-19-0 (2-DOS DIAZIDE TRIACETATE)

• Product Name: 2-DOS DIAZIDE TRIACETATE
• CAS No: 90852-19-0
• MF: C₁₂H₁₆N₆O₆
• MW: 340.292041778564
• CID: 1956080
• PubChem ID: 329763263
• Update Time: 2025-04-21

2-DOS DIAZIDE TRIACETATE Chemical and Physical Properties

Names and Identifiers

• 2-DOS DIAZIDE TRIACETATE
• [(1S,3R,4S,6R)-2,3-diacetyloxy-4,6-diazidocyclohexyl] acetate
• Bis(N-diazo)-tris(O-acetyl)-2-deoxystreptaMine
• AKOS015940909
• 4t,6t-Diazidocyclohexane-1r,2t,3c-triyl triacetate
• (1R,3S,4R,6S)-4,6-Diazidocyclohexane-1,2,3-triyl triacetate
• [(1R,3S,4R,6S)-2,3-diacetyloxy-4,6-diazidocyclohexyl] acetate
• DTXSID10578922
• 90852-19-0
• Bis(N-diazo)-tris(O-acetyl)-2-deoxystreptamine, >=97% (HPLC)

• Inchi： 1S/C12H16N6O6/c1-5(19)22-10-8(15-17-13)4-9(16-18-14)11(23-6(2)20)12(10)24-7(3)21/h8-12H,4H2,1-3H3/t8-,9+,10+,11-,12?
• InChI Key： SQKWPVVWVBKSIG-ZLERWKPPSA-N
• SMILES： O(C(C)=O)C1[C@H]([C@@H](C[C@@H]([C@H]1OC(C)=O)N=[N+]=[N-])N=[N+]=[N-])OC(C)=O

Computed Properties

• Exact Mass: 340.11313225g/mol
• Monoisotopic Mass: 340.11313225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

2-DOS DIAZIDE TRIACETATE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C